Cas no 1252046-13-1 (2-bromo-5-iodo-benzonitrile)

2-bromo-5-iodo-benzonitrile structure
2-bromo-5-iodo-benzonitrile structure
Product Name:2-bromo-5-iodo-benzonitrile
CAS No:1252046-13-1
MF:C7H3BrIN
MW:307.91389298439
MDL:MFCD09025663
CID:824553
PubChem ID:45040712
Update Time:2025-04-19

2-bromo-5-iodo-benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-5-iodobenzonitrile
    • Benzonitrile,2-bromo-5-iodo
    • 2-bromo-5-iodo-benzonitrile
    • AKOS015834893
    • SY059452
    • Benzonitrile, 2-bromo-5-iodo-
    • MFCD09025663
    • SCHEMBL9950772
    • KXTNUMXYGMBTSV-UHFFFAOYSA-N
    • DTXSID90662232
    • CS-W008126
    • 1252046-13-1
    • DB-020670
    • C7H3BrIN
    • DS-4093
    • MDL: MFCD09025663
    • Inchi: 1S/C7H3BrIN/c8-7-2-1-6(9)3-5(7)4-10/h1-3H
    • InChI Key: KXTNUMXYGMBTSV-UHFFFAOYSA-N
    • SMILES: IC1=CC=C(C(C#N)=C1)Br

Computed Properties

  • Exact Mass: 306.84900
  • Monoisotopic Mass: 306.84936g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 2.31
  • PSA: 23.79000
  • LogP: 2.92538

2-bromo-5-iodo-benzonitrile Security Information

  • Hazardous Material transportation number:3439
  • HazardClass:IRRITANT
  • PackingGroup:Ⅲ

2-bromo-5-iodo-benzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-bromo-5-iodo-benzonitrile Pricemore >>

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